Cas no 94171-03-6 (6-(chloromethyl)pyrimidin-4-ol)
6-(Chloromethyl)pyrimidin-4-ol is a versatile heterocyclic compound featuring both a chloromethyl group and a hydroxyl substituent on a pyrimidine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl group offers reactivity for further functionalization, enabling the introduction of diverse moieties, while the hydroxyl group provides a site for hydrogen bonding or derivatization. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step syntheses. The compound’s balanced reactivity and structural features make it suitable for constructing complex molecules, including nucleoside analogs or bioactive heterocycles.
94171-03-6 structure
Product Name:6-(chloromethyl)pyrimidin-4-ol
CAS No:94171-03-6
MF:C5H5ClN2O
MW:144.55899977684
MDL:MFCD10697142
CID:798068
PubChem ID:135674623
Update Time:2025-06-07
6-(chloromethyl)pyrimidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-(chloromethyl)-
- 4(1H)-Pyrimidinone, 6-(chloromethyl)- (9CI)
- 6-(chloromethyl)pyrimidin-4-ol
- AS-6470
- EN300-1693031
- 6-(chloromethyl)pyrimidin-4(1H)-one
- A849380
- SCHEMBL10855123
- 6-Chloromethyl-pyrimidin-4-ol
- 6-Chloromethylpyrimidin-4-ol
- MFCD10697142
- AKOS012682677
- 6-Chloromethyl-1H-pyrimidin-4-one
- 94171-03-6
- 6-(CHLOROMETHYL)-1H-PYRIMIDIN-4-ONE
- AB59093
- 4-(chloromethyl)-1H-pyrimidin-6-one
- 4(1H)-Pyrimidinone,6-(chloromethyl)-(9ci)
-
- MDL: MFCD10697142
- Inchi: 1S/C5H5ClN2O/c6-2-4-1-5(9)8-3-7-4/h1,3H,2H2,(H,7,8,9)
- InChI Key: OPIOOXDZVDOAAZ-UHFFFAOYSA-N
- SMILES: ClCC1=CC(NC=N1)=O
Computed Properties
- Exact Mass: 144.00900
- Monoisotopic Mass: 144.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: -0.3
Experimental Properties
- PSA: 45.75000
- LogP: 0.50870
6-(chloromethyl)pyrimidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475479-1 g |
6-Chloromethyl-pyrimidin-4-ol |
94171-03-6 | 1g |
€850.90 | 2023-04-21 | ||
| Chemenu | CM467351-250mg |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 250mg |
$659 | 2024-07-19 | |
| Chemenu | CM467351-500mg |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 500mg |
$1023 | 2024-07-19 | |
| Chemenu | CM467351-1g |
6-(CHLOROMETHYL)PYRIMIDIN-4-OL |
94171-03-6 | 95%+ | 1g |
$1305 | 2024-07-19 | |
| Matrix Scientific | 181100-1g |
6-Chloromethylpyrimidin-4-ol, 95%+ |
94171-03-6 | 95% | 1g |
$1174.00 | 2023-09-06 | |
| Enamine | EN300-1693031-0.05g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.05g |
$90.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.1g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.1g |
$134.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.25g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.25g |
$192.0 | 2023-09-20 | |
| Enamine | EN300-1693031-0.5g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 0.5g |
$303.0 | 2023-09-20 | |
| Enamine | EN300-1693031-1.0g |
6-(chloromethyl)pyrimidin-4-ol |
94171-03-6 | 95% | 1g |
$388.0 | 2023-06-04 |
6-(chloromethyl)pyrimidin-4-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
94171-03-6 (6-(chloromethyl)pyrimidin-4-ol) Related Products
- 2303566-01-8(6-(aminomethyl)-1,4-dihydropyrimidin-4-one hydrochloride)
- 1339504-28-7(6-((Methylamino)methyl)pyrimidin-4(1h)-one)
- 74519-13-4(1,6-dimethylpyrimidin-4-one)
- 1666105-83-4(4(3H)-Pyrimidinone, 6-methyl-, hydrochloride (1:1))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk